Cas no 466-61-5 (lycopodine)

• Product Name: lycopodine
• CAS No: 466-61-5
• MF: C₁₆H₂₅NO
• MW: 247.3758
• CID: 930451
• PubChem ID: 5462445
• Update Time: 2024-03-04

lycopodine Chemical and Physical Properties

Names and Identifiers

• lycopodine
• (15R)-15-Methyllycopodan-5-one
• 1,9-Ethanobenzo[i]quinolizine, lycopodan-5-one deriv.
• Lycopodan-5-one, 15-methyl-, (15R)-
• Lycopodan-5-one, 16-methyl-
• Lycopodan-5-one, 16-methyl-, (16R)-
• 12-epi-lycopodine
• (-)-Lycopodine
• 466-61-5
• NS00094246
• Q27107261
• Lycopodine, (+/-)-
• HY-114372
• DTXSID201032264
• (16R)-methyllycopodan-5-one
• 2P5MU968XW
• CHEMBL3805710
• 1,9-ETHANOBENZO(I)QUINOLIZIN-14-ONE, DODECAHYDRO-11-METHYL-, (1S,8AR,9S,11R,12AR)-
• AKOS040740837
• BCZFSDNVXODRAJ-JTTNIQEDSA-N
• (+/-)-Lycopodine
• 1,9-ETHANOBENZO(I)QUINOLIZIN-14-ONE, DODECAHYDRO-11-METHYL-, (1S-(1alpha,8Aalpha,9beta,11alpha,12AS*))-
• 1,9-ETHANOBENZO(I)QUINOLIZIN-14-ONE, DODECAHYDRO-11-METHYL-, (1S-(1.ALPHA.,8A.ALPHA.,9.BETA.,11.ALPHA.,12AS*))-
• DL-Lycopodine
• Lycopodan-5-one, 15-methyl-, (15R)-(+/-)-
• LYCOPODINE [MI]
• UNII-2P5MU968XW
• 18688-24-9
• (1R,2R,10S,13S,15R)-15-methyl-6-azatetracyclo[8.6.0.01,6.02,13]hexadecan-11-one
• 1,9-Ethanobenzo(I)quinolizin-14-one, dodecahydro-11-methyl-, (1R,8aS,9R,11S,12aS)-rel-
• SCHEMBL613890
• UNII-NTV9A2GW9H
• CS-0084297
• C09883
• CHEBI:6597
• (15R)-15-Methyllycopodan-5-one, (+/-)-
• NTV9A2GW9H

• Inchi： InChI=1S/C16H25NO/c1-11-8-12-9-15(18)14-5-3-7-17-6-2-4-13(12)16(14,17)10-11/h11-14H,2-10H2,1H3/t11-,12+,13-,14-,16-/m1/s1
• InChI Key： BCZFSDNVXODRAJ-JTTNIQEDSA-N
• SMILES： CC1CC2CC(=O)C3CCCN4C3(C1)C2CCC4

Computed Properties

• Exact Mass: 247.193614421g/mol
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Melting Point: 114-115°; mp (racemate) 130-131°
• Specific Rotation: D -24° (alc)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids